Cas no 77177-16-3 ((1-Benzyl-1H-1,2,3-triazol-5-yl)methanol)
77177-16-3 structure
Product Name:(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol
CAS No:77177-16-3
MF:C10H11N3O
MW:189.213841676712
MDL:MFCD11226747
CID:2128676
PubChem ID:12654356
Update Time:2025-04-21
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-5-hydroxymethyl-1,2,3-triazole
- (3-Benzyl-3H-[1,2,3]triazol-4-yl)-methanol
- SCHEMBL4195851
- (3-BENZYL-1,2,3-TRIAZOL-4-YL)METHANOL
- EN300-748937
- 77177-16-3
- SB38691
- DB-363317
- CDA17716
- (3-benzyltriazol-4-yl)methanol
- AKOS006282578
- CS-0217473
- 1-benzyl-5-hydroxymethyl-1h-1,2,3-triazole
- (1-Benzyl-1H-1,2,3-triazol-5-yl)methanol
- F12965
- MFCD11226747
-
- MDL： MFCD11226747
- Inchi： 1S/C10H11N3O/c14-8-10-6-11-12-13(10)7-9-4-2-1-3-5-9/h1-6,14H,7-8H2
- InChI Key： JSYMAOLKRXCWTI-UHFFFAOYSA-N
- SMILES： OCC1=CN=NN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 189.090211983g/mol
- Monoisotopic Mass: 189.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 404.1±47.0 °C at 760 mmHg
- Flash Point: 198.2±29.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0119-1g |
(3-Benzyl-3H-[1,2,3]triazol-4-yl)-methanol |
77177-16-3 | 97% | 1g |
11702.99CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0119-5g |
(3-Benzyl-3H-[1,2,3]triazol-4-yl)-methanol |
77177-16-3 | 97% | 5g |
41384.47CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0119-500mg |
(3-Benzyl-3H-[1,2,3]triazol-4-yl)-methanol |
77177-16-3 | 97% | 500mg |
6275.51CNY | 2021-07-19 | |
| Alichem | A019140550-1g |
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol |
77177-16-3 | 95% | 1g |
$632.40 | 2023-09-01 | |
| TRC | B130983-10mg |
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol |
77177-16-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130983-50mg |
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol |
77177-16-3 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B130983-100mg |
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol |
77177-16-3 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM194480-1g |
(1-benzyl-1H-1,2,3-triazol-5-yl)methanol |
77177-16-3 | 95% | 1g |
$609 | 2023-03-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0119-1g |
(3-Benzyl-3H-[1,2,3]triazol-4-yl)-methanol |
77177-16-3 | 97% | 1g |
¥12066.64 | 2025-01-20 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 95R0119-5g |
(3-Benzyl-3H-[1,2,3]triazol-4-yl)-methanol |
77177-16-3 | 97% | 5g |
¥42670.43 | 2025-01-20 |
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:77177-16-3)(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol
Order Number:A1041843
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:11
Price ($):513.0
Email:sales@amadischem.com
(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:77177-16-3)(1-Benzyl-1H-1,2,3-triazol-5-yl)methanol
Purity:99%
Quantity:1g
Price ($):513.0